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Compound of Interest

Cyanomethylenetributylphosphora
Compound Name:
ne

Cat. No.: B115182

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Cyanomethylenetributylphosphorane (also known as Tsunoda Reagent), a versatile reagent
in organic synthesis, particularly in Mitsunobu and Wittig reactions. Given its hazardous
properties and reactivity, strict adherence to safety protocols is paramount.

Chemical and Physical Properties

Cyanomethylenetributylphosphorane is a stabilized Wittig reagent. Key physical and
chemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b115182?utm_src=pdf-interest
https://www.benchchem.com/product/b115182?utm_src=pdf-body
https://www.benchchem.com/product/b115182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 157141-27-0 [1]12]
Molecular Formula C14H2sNP [1]12]
Molecular Weight 241.35 g/mol [11[2]
Appearance Colorl'ess t(:f light yellow liquid 3]
or white solid

Boiling Point 360 °C [3]

Density 0.921 g/mL at 25 °C [4]
Refractive Index n20/D 1.500 [4]

Storage Temperature 2-8°C [4]

Hazard Identification and GHS Classification

Cyanomethylenetributylphosphorane is classified as a hazardous substance. The following
table summarizes its GHS classification.

Hazard Class Category Hazard Statement
. H301: Toxic if swallowedH302:
Acute Toxicity, Oral 3,4 )
Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation Not Classified -

Sensitization, Skin -

May cause an allergic skin

reaction
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GHS Pictograms:
Danger
Signal Word: Danger([1]

Safety and Handling Precautions

Due to its toxicity and reactivity, Cyanomethylenetributylphosphorane must be handled with
care in a controlled laboratory environment.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential
splashing, chemical-resistant aprons and boots should be worn.

o Respiratory Protection: Work in a well-ventilated fume hood. If the concentration in the air is
high, a NIOSH-approved respirator with an appropriate cartridge should be used.

Storage

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5]

o Keep the container tightly sealed to prevent contact with air and moisture.[5]

 Recommended storage temperature is 2-8°C.[4]

Spill and Disposal

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using
an inert absorbent material. Collect the absorbed material in a sealed container for disposal.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not pour down the drain.
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First Aid Measures

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion _ _ . .
mouth with water. Seek immediate medical

attention.

Experimental Protocols

As Cyanomethylenetributylphosphorane is air and moisture sensitive, all manipulations
should be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line
techniques or in a glovebox.[6][7]

General Handling of an Air-Sensitive Reagent

The following is a general procedure for handling an air-sensitive reagent like
Cyanomethylenetributylphosphorane.

o Glassware Preparation: All glassware must be thoroughly dried in an oven (e.g., 120°C for at
least 4 hours) and cooled under a stream of inert gas.[7]

 Inert Atmosphere: Assemble the reaction apparatus and purge with an inert gas. A bubbler
system should be used to maintain a positive pressure of inert gas.[8]
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» Reagent Transfer:

o Syringe Transfer (for small volumes): Use a clean, dry syringe and needle. Purge the
syringe with inert gas before drawing up the reagent. The reagent bottle should be
blanketed with inert gas during the transfer.[8]

o Cannula Transfer (for larger volumes): Use a double-ended needle (cannula) to transfer
the reagent from the storage bottle to the reaction vessel under a positive pressure of inert
gas.[8]

e Reaction Quenching: Reactions should be quenched carefully, typically by slow addition to a
suitable quenching agent (e.g., a protic solvent like isopropanol or water, depending on the
reaction scale and reagents). The quenching process should be performed at a reduced
temperature to control any exothermic reaction.

o Work-up: Standard aqueous work-up procedures can be followed after the reaction is
complete and has been safely quenched.

Example Protocol: Mitsunobu Reaction

The following is a literature-derived protocol for a Mitsunobu reaction using
Cyanomethylenetributylphosphorane (Tsunoda Reagent).

Reaction: Etherification of 3,4-dihydro-7-hydroxy-2(1H)-quinolinone with 4-(2-
hydroxyethyl)morpholine.

Procedure:

e To a solution of 3,4-dihydro-7-hydroxy-2(1H)-quinolinone (500 mg, 3.06 mmol) and 4-(2-
hydroxyethyl)morpholine (0.45 mL, 3.7 mmol, 1.2 eq.) in toluene (15 mL) was added
Tsunoda reagent (1.0 mL, 3.8 mmol, 1.25 eq.) at room temperature under an inert
atmosphere.

e The reaction mixture was stirred at 100 °C for 3 hours.

e The solvent was removed under reduced pressure.
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e The residue was purified by column chromatography (dichloromethane:methanol = 1:0 - 10:1
on silica gel) to give the desired product as a white solid (790 mg, 93% yield).

Toxicological Information

Detailed toxicological data for Cyanomethylenetributylphosphorane, such as LD50 (median
lethal dose) and LC50 (median lethal concentration) values, are not available in the searched
literature. The toxicological properties have not been thoroughly investigated.[5] Therefore, it
should be handled as a substance of unknown but potentially high toxicity.

Visualizations
Signaling Pathways and Workflows
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Figure 1: Hazard Identification and Mitigation Workflow
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Caption: Hazard ldentification and Mitigation Workflow for
Cyanomethylenetributylphosphorane.

Figure 2: General Experimental Workflow for Air-Sensitive Reagents
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Caption: General Experimental Workflow for Using Air-Sensitive Reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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